Cas no 899980-96-2 (N-(4-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899980-96-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5490750
• Update Time: 2025-06-28

N-(4-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(4-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O2/c1-3-12-6-8-14(9-7-12)20-17(22)15-11-13-5-4-10-19-16(13)21(2)18(15)23/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： WBMDFADYBNNINV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NC2=CC=C(CC)C=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

N-(4-Ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 899980-96-2, known as N-(4-Ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused benzene and pyridine ring system. The presence of the carboxamide functional group and the 4-Ethylphenyl substituent adds unique chemical properties that make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of anticancer agents. The 1-methyl and 2-oxo substituents in this compound contribute to its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its ability to inhibit specific enzymes associated with cancer cell proliferation, demonstrating its potential as a targeted therapy.

In addition to its pharmacological applications, this compound has shown promise in materials science. The aromaticity and conjugation within the naphthyridine framework make it an excellent candidate for use in organic electronics. Recent advancements in the synthesis of semiconducting polymers have incorporated similar naphthyridine derivatives to enhance charge transport properties. The N-(4-Ethylphenyl) group further improves solubility and processability, which are critical for large-scale manufacturing of electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the naphthyridine core through cyclization reactions and subsequent functionalization to introduce the carboxamide group. Recent optimizations in these synthetic pathways have significantly improved yield and purity, making large-scale production more feasible.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny due to its potential use in agricultural applications. Initial studies suggest that it exhibits low toxicity to non-target organisms, which is a critical factor for its consideration as a pesticide or plant growth regulator. However, further research is required to fully understand its long-term environmental impact.

In conclusion, N-(4-Ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.